Cas no 65681-11-0 ((S)-2-Amino-5-(benzyloxy)-5-oxopentanoic acid)

(S)-2-Amino-5-(benzyloxy)-5-oxopentanoic acid structure

65681-11-0 structure

Product Name:(S)-2-Amino-5-(benzyloxy)-5-oxopentanoic acid

CAS No:65681-11-0

MF:C₁₂H₁₅NO₄

MW:237.251803636551

CID:1039670

PubChem ID:122337

Update Time:2025-04-20

(S)-2-Amino-5-(benzyloxy)-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

- (S)-2-Amino-5-(benzyloxy)-5-oxopentanoic acid
- L-GLUTAMIC ACID 5-BENZYL ESTER
- (2S)-2-amino-5-oxo-5-phenylmethoxypentanoic acid
- (S)-2-Amino-5-(benzyloxy)-5-oxopentanoicacid
- A-benzyl-D-glutamate
- SCHEMBL124385
- .gamma.-Benzyl L-glutamate
- A-benzyl ester
- H-Glu(OBzl)-OH
- Glutamic acid-5-benzyl ester
- CHEMBL4094153
- l-glutamic acid-5-benzyl ester
- L-glutamic acid-5-benzylester
- (2S)-2-amino-5-benzyloxy-5-oxo-pentanoic acid
- BBL024976
- STL303669
- L-Glutamate-
- L-Glutamic acid, 5-(phenylmethyl) ester
- Glutamic acid, 5-benzyl ester, L-
- M02965
- H-Glu(OBn)-OH
- AS-12119
- L-Glutamic acid gamma-benzyl ester
- J-300105
- L-Glutamic acid gamma -benzyl ester
- L-Glutamic acid gamma-benzyl ester, >=99.0% (T)
- L-Glutamic acid-.gamma.-benzyl ester
- L-GLUTAMIC BENZYL ESTER
- (2S)-2-amino-5-(benzyloxy)-5-oxopentanoic acid (non-preferred name)
- DTXSID90883708
- AM84576
- 30869-19-3
- DB-328091
- ALBB-015816
- HY-30232
- B3316
- Z1824568216
- L-Glutamic acid 5-benzylester
- L-Glutamic acid gamma-monobenzyl ester
- EN300-217700
- 5-Benzyl L-glutamate
- FD21398
- 5-(Benzyloxy)-5-oxonorvaline #
- A867618
- Glutamic acid .gamma.-benzyl ester
- NS00046659
- gamma-Benzyl L-glutamate
- 65681-11-0
- L-Glutamic acid ?-benzyl ester
- (2S)-2-azaniumyl-5-oxo-5-phenylmethoxypentanoate
- MFCD00002633
- Glu(Bzl)
- H-Glu(Bn)-OH
- CS-W020610
- 1676-73-9
- Poly-
- (2S)-2-amino-5-(benzyloxy)-5-oxopentanoic acid
- L-Glutamate-gamma-benzyl ester
- AKOS015924091
- AC-1743
- Inchi： 1S/C12H15NO4/c13-10(12(15)16)6-7-11(14)17-8-9-4-2-1-3-5-9/h1-5,10H,6-8,13H2,(H,15,16)/t10-/m0/s1
- InChI Key： BGGHCRNCRWQABU-JTQLQIEISA-N
- SMILES： O(CC1C=CC=CC=1)C(CC[C@@H](C(=O)O)N)=O